Cas no 181185-06-8 (3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl-
• CAS No: 181185-06-8
• MF: C₂₀H₃₀N₂O
• MW: 314.465005397797
• CID: 1380709
• Update Time: 2024-08-16

3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl-

• Inchi： 1S/C20H30N2O/c1-2-3-4-5-6-7-8-9-11-14-18-17-20(23)22(21-18)19-15-12-10-13-16-19/h10,12-13,15-16H,2-9,11,14,17H2,1H3
• InChI Key： SFXDRGWDARBDQZ-UHFFFAOYSA-N
• SMILES： N1=C(CCCCCCCCCCC)CC(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 314.236

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 457.5±14.0 °C(Predicted)
• PSA: 32.67
• pka: 2.83±0.50(Predicted)